Cas no 104617-76-7 (2,6-Benzothiazolediamine, 4,5, 6,7-tetrahydro-N6,N6-dipropyl-)

• Product Name: 2,6-Benzothiazolediamine, 4,5, 6,7-tetrahydro-N6,N6-dipropyl-
• CAS No: 104617-76-7
• MF: C₁₃H₂₃N₃S
• MW: 253.406821489334
• CID: 1081007
• PubChem ID: 13670706
• Update Time: 2025-04-20

2,6-Benzothiazolediamine, 4,5, 6,7-tetrahydro-N6,N6-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Benzothiazolediamine, 4,5, 6,7-tetrahydro-N6,N6-dipropyl-
• 6-N,6-N-dipropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• 2,6-Benzothiazolediamine, 4,5,6,7-tetrahydro-N6,N6-dipropyl-
• DTXSID50546342
• CS-0165684
• N6,N6-Dipropyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine (Pramipexole Impurity pound(c)
• 4G9YDM8VMF
• 104617-76-7
• 4,5,6,7-Tetrahydro-N6,N6-dipropyl-2,6-benzothiazolediamine
• N~6~,N~6~-Dipropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• CHEMBL105512
• N6,N6-dipropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• N*6*,N*6*-Dipropyl-4,5,6,7-tetrahydro-benzothiazole-2,6-diamine
• BDBM50032643

• Inchi： 1S/C13H23N3S/c1-3-7-16(8-4-2)10-5-6-11-12(9-10)17-13(14)15-11/h10H,3-9H2,1-2H3,(H2,14,15)
• InChI Key： ABRFKTAFRQVZBR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CC(CC2)N(CCC)CCC

Computed Properties

• Exact Mass: 253.16149
• Monoisotopic Mass: 253.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 42.15